Cas no 2228225-03-2 (tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate)

• Product Name: tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate
• CAS No: 2228225-03-2
• MF: C₁₇H₂₅NO₃
• MW: 291.385305166245
• CID: 5818016
• PubChem ID: 165757016
• Update Time: 2025-09-27

tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate
• tert-butyl N-{[1-(hydroxymethyl)cyclobutyl](phenyl)methyl}carbamate
• EN300-1877198
• 2228225-03-2

• Inchi： 1S/C17H25NO3/c1-16(2,3)21-15(20)18-14(13-8-5-4-6-9-13)17(12-19)10-7-11-17/h4-6,8-9,14,19H,7,10-12H2,1-3H3,(H,18,20)
• InChI Key： MOFFCEXREGUADI-UHFFFAOYSA-N
• SMILES： OCC1(C(C2C=CC=CC=2)NC(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 291.18344366g/mol
• Monoisotopic Mass: 291.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate

tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate: A Comprehensive Overview

tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate is a compound with the CAS number 2228225-03-2, representing a unique structure that has garnered attention in the field of organic chemistry. This compound is notable for its complex molecular architecture, which includes a tert-butyl group, a cyclobutane ring, and a phenyl substituent, all interconnected through a carbamate functional group. The presence of these structural elements makes it a versatile molecule with potential applications in various chemical and biochemical contexts.

The synthesis of tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate involves a series of carefully designed reactions, often utilizing advanced methodologies such as catalytic asymmetric synthesis or click chemistry. Recent studies have highlighted the importance of stereochemistry in this compound, particularly in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the stereochemical configuration of the cyclobutane ring significantly influences the compound's reactivity and selectivity in enzymatic reactions.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. The carbamate group, which is sensitive to hydrolytic conditions, allows for reversible bond formation and cleavage. This property has been exploited in the development of self-healing materials and adaptive chemical systems. For instance, recent experiments have shown that tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate can serve as a building block for stimuli-responsive polymers, which exhibit shape-memory behavior under specific environmental conditions.

In addition to its material science applications, this compound has also been studied for its potential in medicinal chemistry. The phenyl group and the hydroxymethyl substituent contribute to its aromaticity and hydrophilic properties, respectively, making it an attractive candidate for drug design. Preclinical studies have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant activities, opening avenues for their use in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

The structural flexibility of tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate also lends itself to applications in catalysis. By incorporating this compound into metal-organic frameworks (MOFs), researchers have developed highly efficient catalysts for organic transformations. These catalysts exhibit superior stability under harsh reaction conditions and demonstrate excellent turnover numbers in reactions such as alkene epoxidation and ketone reductions.

From an environmental perspective, the degradation pathways of this compound have been extensively investigated to assess its eco-friendliness. Studies reveal that under aerobic conditions, the cyclobutane ring undergoes oxidative cleavage, leading to the formation of smaller, less complex molecules. This biodegradability makes it a promising candidate for use in sustainable chemical processes.

In conclusion, tert-butyl N-{1-(hydroxymethyl)cyclobutyl(phenyl)methyl}carbamate (CAS 2228225-03-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization strategies, positions it as a key player in future innovations within organic chemistry and beyond.